Cas no 2227933-80-2 (rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
• CAS No: 2227933-80-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6529297
• PubChem ID: 165832052
• Update Time: 2025-06-11

rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid
• 2227933-80-2
• rac-(1R,2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexane-1-carboxylic acid
• EN300-1566095

• Inchi： 1S/C27H32N2O5/c1-2-9-24(25(30)28-23-15-8-7-14-21(23)26(31)32)29-27(33)34-16-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h3-6,10-13,21-24H,2,7-9,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t21-,23+,24?/m0/s1
• InChI Key： UOTNSXLCXBPQPR-AZIDCLHTSA-N
• SMILES： OC([C@H]1CCCC[C@H]1NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid

Introduction to Rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic Acid (CAS No. 2227933-80-2)

Rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid, identified by its CAS number 2227933-80-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and therapeutic intermediates. The intricate structure of this molecule, featuring a cyclohexane ring and an amide functional group, makes it a subject of interest for researchers exploring novel pharmacophores.

The chemical structure of Rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid is characterized by its stereochemistry, which is crucial for its biological activity. The presence of the (1R,2S) configuration indicates a specific spatial arrangement of atoms that can influence how the molecule interacts with biological targets. This stereochemical specificity is often a key factor in the design of drugs, as it can affect potency, selectivity, and metabolic stability.

In recent years, there has been growing interest in the development of molecules that incorporate fluorenyl moieties, such as those found in this compound. The fluorenyl group, with its extended π-system, can enhance the solubility and bioavailability of drug candidates. Additionally, the methoxycarbonyl (MOC) protecting group is commonly used in peptide synthesis and drug development due to its stability under various reaction conditions and ease of removal.

One of the most compelling aspects of Rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The cyclohexane ring in this compound serves as a scaffold that can be modified to create diverse libraries of peptidomimetics. These libraries are valuable tools for drug discovery, allowing researchers to explore a wide range of biological targets.

Recent studies have highlighted the importance of amide-based compounds in medicinal chemistry. Amides are versatile functional groups that can be incorporated into drug molecules to enhance their binding affinity and selectivity. The amide bond in Rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid provides a stable linkage between the fluorenyl moiety and the pentanamine backbone, which can be further modified to tailor the properties of the final drug candidate.

The synthesis of complex molecules like Rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid requires meticulous planning and execution. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are often employed to achieve the desired stereochemical purity. These methods are critical for ensuring that the final product exhibits the intended biological activity without unwanted side effects.

In conclusion, Rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexane-1-carboxylic acid (CAS No. 2227933-80-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential applications make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new ways to leverage this compound's properties, it is likely to play an increasingly important role in drug discovery and development.